Cas no 56221-42-2 (1-(1,3-dioxaindan-5-yl)butane-1,3-dione)

• Product Name: 1-(1,3-dioxaindan-5-yl)butane-1,3-dione
• CAS No: 56221-42-2
• Molecular Formula: C₁₁H₁₀O₄
• Molecular Weight: 206.1947
• CID: 366624
• PubChem ID: 12162395

1-(1,3-dioxaindan-5-yl)butane-1,3-dione Properties

Names and Identifiers

• 1,3-Butanedione,1-(1,3-benzodioxol-5-yl)-
• 1-(1,3-benzodioxol-5-yl)butane-1,3-dione
• 1-BENZO[1,3]DIOXOL-5-YL-BUTANE-1,3-DIONE
• Piperonoyl-aceton
• 1-(1,3-dioxaindan-5-yl)butane-1,3-dione
• AKOS009234205
• DTXSID20478924
• 1-(2H-1,3-benzodioxol-5-yl)butane-1,3-dione
• EN300-1126230
• 1-Benzo(1,3)dioxol-5-yl-butane-1,3-dione
• SCHEMBL9701628
• 56221-42-2
• A830963

• InChIKey： FMKFSZUUHDNYCL-UHFFFAOYSA-N
• Inchi： InChI=1S/C11H10O4/c1-7(12)4-9(13)8-2-3-10-11(5-8)15-6-14-10/h2-3,5H,4,6H2,1H3
• SMILES： CC(=O)CC(=O)C1=CC2=C(C=C1)OCO2

Computed Properties

• Exact Mass: 206.05800
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Rotatable Bond Count: 3
• Monoisotopic Mass: 206.05790880g/mol
• Heavy Atom Count: 15
• Complexity: 274
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 1.1
• Topological Polar Surface Area: 52.6Ų

Experimental Properties

• LogP: 1.57710
• PSA: 52.60000
• Refractive Index: 1.55
• Boiling Point: 363°Cat760mmHg
• Flash Point: 163.6°C
• Density: 1.27

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Butyrophenones